Delta6,7-Estradiol 3,17-Diacetate
Delta6,7-Estradiol 3,17-Diacetate
Δ6,7-Estradiol 3,17-Diacetate is an intermediate in synthesizing 17β-Dihydro Equilenin, a 17β-metabolite of Equilin.
Brand Name:
Vulcanchem
CAS No.:
1971-65-9
VCID:
VC21220568
InChI:
InChI=1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h4-7,12,18-21H,8-11H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1
SMILES:
CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C
Molecular Formula:
C22H26O4
Molecular Weight:
354.4 g/mol
Delta6,7-Estradiol 3,17-Diacetate
CAS No.: 1971-65-9
Cat. No.: VC21220568
Molecular Formula: C22H26O4
Molecular Weight: 354.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Δ6,7-Estradiol 3,17-Diacetate is an intermediate in synthesizing 17β-Dihydro Equilenin, a 17β-metabolite of Equilin. |
|---|---|
| CAS No. | 1971-65-9 |
| Molecular Formula | C22H26O4 |
| Molecular Weight | 354.4 g/mol |
| IUPAC Name | [(8R,9S,13S,14S,17S)-3-acetyloxy-13-methyl-8,9,11,12,14,15,16,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C22H26O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h4-7,12,18-21H,8-11H2,1-3H3/t18-,19-,20+,21+,22+/m1/s1 |
| Standard InChI Key | VKGRYSOZQFGDCK-AANPDWTMSA-N |
| Isomeric SMILES | CC(=O)O[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=CC4=C3C=CC(=C4)OC(=O)C)C |
| SMILES | CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C |
| Canonical SMILES | CC(=O)OC1CCC2C1(CCC3C2C=CC4=C3C=CC(=C4)OC(=O)C)C |
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